Cas no 828923-45-1 (1H-Isoindolium, 2,3-dihydro-4-(hydroxymethyl)-2,2-dimethyl-, chloride)

• Product Name: 1H-Isoindolium, 2,3-dihydro-4-(hydroxymethyl)-2,2-dimethyl-, chloride
• CAS No: 828923-45-1
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 680722
• PubChem ID: 71416769
• Update Time: 2025-04-19

1H-Isoindolium, 2,3-dihydro-4-(hydroxymethyl)-2,2-dimethyl-, chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindolium, 2,3-dihydro-4-(hydroxymethyl)-2,2-dimethyl-, chloride
• (2,2-dimethyl-1,3-dihydroisoindol-2-ium-4-yl)methanol,chloride
• 828923-45-1
• 4-(Hydroxymethyl)-2,2-dimethyl-2,3-dihydro-1H-isoindol-2-ium chloride
• DTXSID90836133

• Inchi： 1S/C11H16NO.ClH/c1-12(2)6-9-4-3-5-10(8-13)11(9)7-12;/h3-5,13H,6-8H2,1-2H3;1H/q+1;/p-1
• InChI Key： FYXPPXPQRKQKNT-UHFFFAOYSA-M
• SMILES： [Cl-].OCC1=CC=CC2=C1C[N+](C)(C)C2

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų